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Compound of Interest

Compound Name: Myristic amide

Cat. No.: B1213311 Get Quote

For immediate release

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This document provides essential safety

and logistical information for the proper disposal of myristic amide, a fatty amide commonly

used in laboratory settings. Adherence to these procedural guidelines is critical for maintaining

a safe working environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) specific to the myristic amide in use. All personnel handling myristic amide should be

equipped with appropriate Personal Protective Equipment (PPE).

Standard required PPE includes:

Safety Goggles: To protect the eyes from potential splashes.

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended to prevent skin

contact.

Laboratory Coat: To protect clothing and skin.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.
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Hazard Summary
Myristic amide (also known as Tetradecanamide) is classified with the following hazards

according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS):

Hazard Class Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Specific target organ toxicity, single exposure;

Respiratory tract irritation
H335: May cause respiratory irritation[1]

Hazardous to the aquatic environment, long-

term hazard

H413: May cause long lasting harmful effects to

aquatic life[1]

Step-by-Step Disposal Procedures
The proper disposal of myristic amide depends on its form (solid or in solution) and any

contamination. Always follow your institution's specific chemical waste disposal guidelines in

conjunction with the steps below.

Step 1: Segregation and Labeling

Segregate myristic amide waste from other chemical waste streams to avoid incompatible

mixtures.

All waste containers must be clearly and accurately labeled as "Myristic Amide Waste" and

include the relevant hazard pictograms.

Step 2: Solid Waste Disposal

Carefully sweep up solid myristic amide, avoiding dust generation.

Place the solid waste into a designated, sealable, and compatible waste container.

Ensure the container is tightly closed.
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Store the container in a designated hazardous waste accumulation area, away from

incompatible materials.

Step 3: Solution Waste Disposal

Do not dispose of myristic amide solutions down the drain, as it may cause long-lasting

harmful effects to aquatic life.[1]

Collect all aqueous and solvent-based solutions containing myristic amide in a separate,

compatible, and clearly labeled hazardous waste container.

The container should have a tightly fitting cap and be kept closed except when adding waste.

Store the container in a designated hazardous waste accumulation area.

Step 4: Decontamination of Empty Containers

Empty containers that held myristic amide should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of according to your institution's guidelines

for non-hazardous waste, or recycled if appropriate.

Step 5: Arranging for Final Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the myristic amide waste. Professional chemical waste management

companies will handle the final treatment and disposal in accordance with local, state, and

federal regulations.

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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